Cas no 2172231-01-3 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2172231-01-3
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6289508
• PubChem ID: 165804748
• Update Time: 2025-05-20

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 2172231-01-3
• EN300-1502406
• 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C23H26N2O5/c1-2-25(14-12-22(27)28)21(26)11-13-24-23(29)30-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,2,11-15H2,1H3,(H,24,29)(H,27,28)
• InChI Key： MIMIZODXAIMSSI-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Research Briefing on 2172231-01-3 and 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid

The compound 2172231-01-3 and its derivative, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of compounds being investigated for their potential applications in drug development, particularly in the context of peptide synthesis and modification. The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a key structural feature of the latter compound, is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids.

Recent studies have focused on optimizing the synthesis and application of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid as a building block for peptide-based therapeutics. One notable advancement is the development of novel coupling reagents that enhance the efficiency of incorporating this compound into peptide chains. Researchers have reported improved yields and reduced side reactions when using these reagents, which is critical for the scalable production of peptide drugs. Additionally, the compound's unique structural properties have been explored for their potential to enhance peptide stability and bioavailability.

In the context of 2172231-01-3, recent investigations have highlighted its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's modular structure allows for facile modification, enabling researchers to fine-tune its pharmacological properties. These findings underscore the versatility of 2172231-01-3 as a scaffold for drug discovery.

Another area of interest is the application of these compounds in bioconjugation strategies. For instance, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been employed in the development of antibody-drug conjugates (ADCs), where it serves as a linker between the antibody and the cytotoxic payload. Recent preclinical studies have shown that ADCs incorporating this linker exhibit enhanced stability and targeted delivery, reducing off-target effects and improving therapeutic efficacy. These results have spurred further research into optimizing the linker chemistry for clinical applications.

Despite these promising developments, challenges remain in the large-scale production and application of these compounds. Issues such as solubility, purification, and cost-effectiveness need to be addressed to facilitate their widespread adoption in the pharmaceutical industry. Ongoing research is focused on developing greener synthetic routes and more efficient purification techniques to overcome these hurdles. Collaborative efforts between academia and industry are expected to play a pivotal role in advancing these technologies.

In conclusion, the compounds 2172231-01-3 and 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid represent valuable tools in modern drug discovery and development. Their applications span peptide synthesis, small-molecule drug design, and bioconjugation, highlighting their versatility and potential impact on the field. Continued research and innovation in this area are likely to yield further breakthroughs, paving the way for new therapeutic options.